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Abstract
This technical guide provides a comprehensive overview of the known properties of 6-Iodo-1H-
indol-4-amine (CAS No. 885520-58-1). Due to the limited availability of specific experimental

data in publicly accessible literature, this document summarizes the foundational information

and provides a contextual understanding based on the characteristics of related indole

compounds. This guide is intended to serve as a resource for researchers and professionals in

drug discovery and medicinal chemistry.

Introduction
6-Iodo-1H-indol-4-amine is a substituted indole, a heterocyclic aromatic compound that is a

common scaffold in a vast array of biologically active molecules and natural products. The

presence of both an iodo and an amino group on the indole ring suggests its potential as a

versatile intermediate in organic synthesis, particularly for the development of novel

pharmaceutical agents. The iodine atom can serve as a handle for various cross-coupling

reactions, while the amino group provides a site for further functionalization.
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Chemical and Physical Properties
Specific experimental data for the physical properties of 6-Iodo-1H-indol-4-amine, such as

melting point, boiling point, and solubility, are not readily available in the scientific literature.

However, some basic molecular properties have been calculated or are available from chemical

suppliers.

Table 1: Physicochemical Properties of 6-Iodo-1H-indol-4-amine and Related Compounds

Property
6-Iodo-1H-indol-4-
amine

6-Iodo-1H-indole 4-Iodo-1H-indole

CAS Number 885520-58-1 115666-47-2 81038-38-2

Molecular Formula C₈H₇IN₂ C₈H₆IN C₈H₆IN

Molecular Weight 258.06 g/mol 243.04 g/mol 243.04 g/mol

Melting Point Not available 70-71 °C Not available

Boiling Point Not available
341.7 ± 15.0 °C

(Predicted)
Not available

Density Not available 1.960 ± 0.06 g/cm³ Not available

pKa Not available 16.20 ± 0.30 Not available

Synthesis and Characterization
A specific, detailed experimental protocol for the synthesis of 6-Iodo-1H-indol-4-amine is not

described in the reviewed literature. However, the synthesis of substituted indoles is a well-

established area of organic chemistry. A plausible synthetic approach could involve the

introduction of iodo and amino functionalities onto a pre-formed indole ring or the construction

of the indole ring from appropriately substituted precursors.

A general workflow for the synthesis of a substituted indole is depicted below. This diagram

illustrates a conceptual pathway and does not represent a validated synthesis for 6-Iodo-1H-
indol-4-amine.
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A conceptual workflow for the synthesis of 6-Iodo-1H-indol-4-amine.
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Characterization of 6-Iodo-1H-indol-4-amine would typically involve standard analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy to confirm its structure and purity. While some suppliers

indicate the availability of such data, it is not publicly accessible.[1]

Biological Properties and Potential Applications
There is no specific information available in the scientific literature regarding the biological

activity or mechanism of action of 6-Iodo-1H-indol-4-amine. However, the indole scaffold is a

key component in a wide range of biologically active compounds. The presence of iodo and

amino substituents could confer specific pharmacological properties.

Potential as a Kinase Inhibitor: Many substituted indoles are known to be inhibitors of various

protein kinases, which are crucial targets in cancer therapy and other diseases. The specific

substitution pattern of 6-Iodo-1H-indol-4-amine could allow it to fit into the ATP-binding

pocket of certain kinases.

Antimicrobial Activity: Indole derivatives have been extensively studied for their antibacterial

and antifungal properties. The lipophilicity imparted by the iodine atom and the potential for

hydrogen bonding from the amino group could contribute to antimicrobial activity.

Neurological Activity: The indole nucleus is the core structure of the neurotransmitter

serotonin. Many indole derivatives interact with serotonin receptors and other targets in the

central nervous system.

It is important to emphasize that these are hypothetical applications based on the broader class

of indole derivatives and require experimental validation for 6-Iodo-1H-indol-4-amine.

Signaling Pathways
No specific signaling pathways involving 6-Iodo-1H-indol-4-amine have been identified in the

reviewed literature. Research into the biological effects of this compound would be necessary

to elucidate any potential interactions with cellular signaling cascades. A hypothetical workflow

for investigating the biological activity of a novel indole compound is presented below.
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A general workflow for identifying the biological activity of a novel compound.

Conclusion
6-Iodo-1H-indol-4-amine is a chemical entity with potential for use as a building block in the

synthesis of more complex molecules, particularly in the field of drug discovery. While specific

data on its chemical, physical, and biological properties are currently scarce in the public

domain, its structure suggests that it could be a valuable intermediate for creating novel

compounds with a range of pharmacological activities. Further experimental investigation is

required to fully characterize this molecule and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 885520-58-1|6-Iodo-1H-indol-4-amine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [What are the properties of 6-Iodo-1H-indol-4-amine?].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343685#what-are-the-properties-of-6-iodo-1h-indol-
4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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